Cas no 860298-71-1 (N-cyclopropyl-4-hydroxybenzamide)

• Product Name: N-cyclopropyl-4-hydroxybenzamide
• CAS No: 860298-71-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4246552
• PubChem ID: 28390708
• Update Time: 2025-06-07

N-cyclopropyl-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-cyclopropyl-4-hydroxy-
• N-cyclopropyl-4-hydroxybenzamide
• DB-199444
• N-cyclopropyl-4-hydroxy-benzamide
• AKOS000207387
• SCHEMBL1477302
• CS-0249592
• Z183418594
• KJB29871
• PJZGKFIQQGYRGI-UHFFFAOYSA-N
• 860298-71-1
• G23038
• F2145-0880
• EN300-44030

• Inchi： 1S/C10H11NO2/c12-9-5-1-7(2-6-9)10(13)11-8-3-4-8/h1-2,5-6,8,12H,3-4H2,(H,11,13)
• InChI Key： PJZGKFIQQGYRGI-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 177.078978594Da
• Monoisotopic Mass: 177.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Additional information on N-cyclopropyl-4-hydroxybenzamide

Professional Introduction to N-cyclopropyl-4-hydroxybenzamide (CAS No. 860298-71-1)

N-cyclopropyl-4-hydroxybenzamide, with the CAS number 860298-71-1, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropyl group and a hydroxybenzamide moiety makes it an intriguing candidate for further exploration, particularly in the context of medicinal chemistry.

The structural framework of N-cyclopropyl-4-hydroxybenzamide consists of a benzene ring substituted with a hydroxyl group at the 4-position and an amide group attached to a cyclopropyl ring. This specific arrangement imparts distinct physicochemical properties that could be exploited for various pharmacological purposes. The cyclopropyl group, known for its stability and rigidity, can influence the binding affinity and selectivity of the compound when interacting with biological targets.

In recent years, there has been a growing interest in hydroxybenzamide derivatives due to their demonstrated biological activity. Studies have shown that compounds containing this moiety exhibit potential benefits in modulating inflammatory pathways, enzyme inhibition, and even antitumor activities. The hydroxyl group at the 4-position of the benzene ring enhances the compound's solubility and reactivity, making it more amenable to further chemical modifications.

N-cyclopropyl-4-hydroxybenzamide has been investigated in several preclinical studies for its potential therapeutic applications. One notable area of research involves its role as an inhibitor of specific enzymes involved in pain signaling. The compound's ability to interact with these enzymes suggests that it could be developed into a novel analgesic agent. Additionally, its structural features make it a promising candidate for further derivatization to enhance its pharmacological properties.

The synthesis of N-cyclopropyl-4-hydroxybenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group is particularly challenging due to its strained ring structure, which necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore the compound's biological potential on a larger scale.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between N-cyclopropyl-4-hydroxybenzamide and biological targets. Molecular docking studies have revealed that this compound can bind effectively to various enzymes and receptors, suggesting multiple avenues for therapeutic intervention. These computational insights have guided experimental efforts, leading to more targeted and efficient drug discovery programs.

The pharmacokinetic profile of N-cyclopropyl-4-hydroxybenzamide is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary studies indicate that the compound exhibits moderate bioavailability and a reasonable half-life, making it a viable candidate for further clinical development.

In conclusion, N-cyclopropyl-4-hydroxybenzamide (CAS No. 860298-71-1) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of novel therapeutic agents.